Cas no 60021-32-1 (4-Hydroxyestriol)

4-Hydroxyestriol is a hydroxylated metabolite of estriol, formed via cytochrome P450-mediated oxidation. This steroid derivative is of interest in endocrinology and biochemistry due to its role in estrogen metabolism and potential biological activity. It serves as a valuable reference standard in analytical applications, particularly in LC-MS and HPLC assays for quantifying estrogen metabolites in clinical and research settings. The compound’s well-defined structure and purity make it suitable for studies investigating estrogen biotransformation pathways, oxidative stress markers, and hormonal regulation. Its stability under controlled conditions ensures reliable performance in laboratory analyses. Researchers utilize 4-Hydroxyestriol to explore its pharmacokinetic properties and implications in hormone-related physiological or pathological processes.

4-Hydroxyestriol structure

Product Name:4-Hydroxyestriol

CAS No:60021-32-1

MF:C₁₈H₂₄O₄

MW:304.380765914917

CID:518773

Update Time:2026-04-29

4-Hydroxyestriol Chemical and Physical Properties

Names and Identifiers

- Estra-1,3,5(10)-triene-3,4,16,17-tetrol,(16a,17b)- (9CI)
- 4-hydroxyestriol
- (16alpha,17beta)-Estra-1,3,5(10)-triene-3,4,16,17-tetrol
- estra-1,3,5(10)-triene-3,4,16,17-tetrol, (16alpha,17beta)-
- 4-Hydroxyestriol

Computed Properties

Exact Mass: 304.16752

Experimental Properties

PSA: 80.92

4-Hydroxyestriol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H600215-1mg	4-Hydroxyestriol	60021-32-1	1mg	$ 178.00	2023-04-15
TRC	H600215-5mg	4-Hydroxyestriol	60021-32-1	5mg	$ 787.00	2023-04-15
TRC	H600215-10mg	4-Hydroxyestriol	60021-32-1	10mg	$ 1275.00	2023-04-15

4-Hydroxyestriol Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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Additional information on 4-Hydroxyestriol

4-Hydroxyestriol (CAS No. 60021-32-1): A Comprehensive Overview

4-Hydroxyestriol, with the chemical formula C₁₈H₂₂O₃ and the CAS number 60021-32-1, is a naturally occurring estrogenic steroid hormone. This compound is a metabolite of estrone and is primarily found in both human and animal bodies. Its significance in the field of endocrinology and pharmacology has been increasingly recognized due to its diverse biological activities and potential therapeutic applications.

The structure of 4-Hydroxyestriol features a hydroxyl group at the 4-position of the steroid ring system, which contributes to its unique pharmacological profile. This compound is classified as a weak estrogen, exhibiting both agonistic and antagonistic effects depending on the tissue and receptor context. The molecular characteristics of 4-Hydroxyestriol make it a subject of extensive research, particularly in understanding hormonal regulation and developing novel therapeutic strategies.

In recent years, significant advancements have been made in elucidating the biological roles of 4-Hydroxyestriol. Studies have demonstrated its involvement in various physiological processes, including bone metabolism, cardiovascular health, and cognitive function. For instance, research has shown that 4-Hydroxyestriol can modulate osteoblast activity, potentially contributing to the prevention and treatment of osteoporosis. Additionally, its effects on vascular smooth muscle cells suggest a role in maintaining cardiovascular homeostasis.

The pharmacological potential of 4-Hydroxyestriol has also been explored in the context of neuroprotection. Emerging evidence indicates that this compound may exert neuroprotective effects by reducing oxidative stress and inflammation in neural tissues. These findings have opened new avenues for investigating 4-Hydroxyestriol as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

4-Hydroxyestriol in hormone replacement therapy (HRT). Unlike conventional estrogens like estradiol, which may pose risks such as thromboembolic events, 4-Hydroxyestriol has shown a more favorable safety profile in preliminary trials. This has sparked interest in developing derivatives of 4-Hydroxyestriol that could offer similar therapeutic benefits with reduced side effects. 4-Hydroxyestriol have also seen significant progress. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled researchers to accurately quantify 4-Hydroxyestriol in biological samples. These methods are crucial for understanding its metabolic pathways and interactions with target receptors. 4-Hydroxyestriol(CAS No. 60021-32-1) is a multifaceted compound with broad implications in medicine and biology. Its unique structural features and diverse biological activities make it a valuable subject for further research. As our understanding of its mechanisms of action continues to evolve, so too will its potential applications in treating various health conditions. The ongoing investigation into this compound underscores its importance as a cornerstone in modern pharmacological research.